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Compound of Interest

Compound Name: 2-(Hexyloxy)ethanol

Cat. No.: B090154 Get Quote

An In-depth Technical Guide to Ethylene Glycol Monohexyl Ether: Structural Formula, Isomers,

and Experimental Protocols

Introduction
Ethylene glycol monohexyl ether, also known by its IUPAC name 2-(hexyloxy)ethanol, is a

high-boiling point, colorless liquid with a mild odor. It belongs to the E-series of glycol ethers, a

class of solvents known for their excellent solvency characteristics for both water-soluble and

water-insoluble substances. Its molecular structure, containing both a hydrophilic hydroxyl

group and a lipophilic hexyloxy group, makes it a versatile compound used as a coalescing

agent in latex paints and cleaners, a solvent in specialty printing inks, and a chemical

intermediate.[1][2] This technical guide provides a comprehensive overview of the structural

formula of ethylene glycol monohexyl ether, its isomers, physicochemical properties, and

detailed experimental protocols for its synthesis and analysis.

Structural Formula and Isomerism
The chemical formula for ethylene glycol monohexyl ether is C₈H₁₈O₂.[1][3][4] Its primary and

most common isomer is 2-(n-hexyloxy)ethanol.

Linear Formula: CH₃(CH₂)₅OCH₂CH₂OH

SMILES: CCCCCCOCCO[5]
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InChI: 1S/C8H18O2/c1-2-3-4-5-7-10-8-6-9/h9H,2-8H2,1H3[5]

Isomers of C₈H₁₈O₂
The molecular formula C₈H₁₈O₂ encompasses a variety of structural isomers. These can be

broadly classified into two main categories: other glycol ethers (positional isomers of the hexyl

group) and other compounds with different functional groups, such as octanediols.

1.1.1 Glycol Ether Isomers

These isomers retain the ethylene glycol backbone but feature different isomers of the hexyl

group attached via the ether linkage. The primary hexyl group isomers include:

2-(n-Hexyloxy)ethanol: The straight-chain isomer (already described).

2-((2-Methylpentyl)oxy)ethanol: A branched isomer.

2-((3-Methylpentyl)oxy)ethanol: Another branched isomer.

2-((4-Methylpentyl)oxy)ethanol (Isohexyloxyethanol): A common branched isomer.

2-((2-Ethylbutyl)oxy)ethanol: A branched isomer.

2-((2,2-Dimethylbutyl)oxy)ethanol (neohexyloxyethanol): A sterically hindered isomer.

2-((2,3-Dimethylbutyl)oxy)ethanol: A branched isomer.

2-((3,3-Dimethylbutyl)oxy)ethanol: A branched isomer.

1.1.2 Other Structural Isomers

This category includes isomers with different carbon backbones or functional group

arrangements, such as:

1-Octoxyethanol: An ether where the ethoxy group is attached to the first carbon of an

octane chain.

Octane-1,2-diol: An eight-carbon diol with hydroxyl groups on adjacent carbons.
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Octane-1,8-diol: An eight-carbon diol with hydroxyl groups at the chain ends.

Di-n-butyl ether: While an ether, its formula is C₈H₁₈O, so it is not an isomer.

Various other branched octanediols.

The following diagram illustrates the logical relationship between the parent molecular formula

and its key isomer classes.
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Structural Isomers

Hexyl Group Variants
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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